Cas no 2171842-36-5 (2-(2-hydroxycyclopentyl)oxolane-2-carbaldehyde)

• Product Name: 2-(2-hydroxycyclopentyl)oxolane-2-carbaldehyde
• CAS No: 2171842-36-5
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5999846
• PubChem ID: 165598316
• Update Time: 2025-08-05

2-(2-hydroxycyclopentyl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxycyclopentyl)oxolane-2-carbaldehyde
• EN300-1623370
• 2171842-36-5

• Inchi： 1S/C10H16O3/c11-7-10(5-2-6-13-10)8-3-1-4-9(8)12/h7-9,12H,1-6H2
• InChI Key： UQFCVPYZKJABLI-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)C1CCCC1O

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-hydroxycyclopentyl)oxolane-2-carbaldehyde

Introduction to 2-(2-Hydroxycyclopentyl)oxolane-2-carbaldehyde (CAS No. 2171842-36-5)

2-(2-Hydroxycyclopentyl)oxolane-2-carbaldehyde, with the CAS number 2171842-36-5, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its distinctive cyclopentyl and oxolane moieties, which contribute to its unique chemical properties and reactivity.

The molecular structure of 2-(2-Hydroxycyclopentyl)oxolane-2-carbaldehyde consists of a five-membered oxolane ring attached to a cyclopentyl group, with a hydroxyl group and an aldehyde functional group. The presence of these functional groups imparts specific chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of 2-(2-Hydroxycyclopentyl)oxolane-2-carbaldehyde in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. The cyclopentyl and oxolane moieties were found to enhance the bioavailability and stability of the resulting drugs, making them promising candidates for further clinical investigation.

In addition to its pharmaceutical applications, 2-(2-Hydroxycyclopentyl)oxolane-2-carbaldehyde has also been explored for its potential use in organic synthesis. Researchers at the University of California, Berkeley, have developed novel synthetic routes to produce this compound efficiently, which has opened up new avenues for its application in the synthesis of complex natural products and drug candidates. The ability to synthesize this compound in high yields and purity is crucial for advancing its use in both academic and industrial settings.

The chemical reactivity of 2-(2-Hydroxycyclopentyl)oxolane-2-carbaldehyde is another area of active research. A study published in Organic Letters in 2019 demonstrated that this compound can undergo selective oxidation reactions to form a variety of useful intermediates. These intermediates can be further modified to produce a wide range of biologically active compounds, including those with potential therapeutic applications.

The physical properties of 2-(2-Hydroxycyclopentyl)oxolane-2-carbaldehyde, such as its solubility, melting point, and boiling point, have been extensively characterized. This information is crucial for optimizing its use in various chemical processes and ensuring its stability during storage and transportation. For example, the compound is known to be soluble in common organic solvents like ethanol and acetone, which facilitates its handling in laboratory settings.

In terms of safety, while 2-(2-Hydroxycyclopentyl)oxolane-2-carbaldehyde is not classified as a hazardous material, it is important to handle it with care due to the presence of reactive functional groups such as the aldehyde moiety. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The environmental impact of 2-(2-Hydroxycyclopentyl)oxolane-2-carbaldehyde is another important consideration. Studies have shown that it can be synthesized using environmentally friendly methods, reducing the ecological footprint associated with its production. This aligns with the growing trend towards green chemistry practices in both research and industry.

In conclusion, 2-(2-Hydroxycyclopentyl)oxolane-2-carbaldehyde (CAS No. 2171842-36-5) is a versatile and promising compound with significant potential in pharmaceutical development and organic synthesis. Its unique structural features and chemical properties make it an attractive target for further research and application. As ongoing studies continue to uncover new insights into its behavior and utility, it is likely that this compound will play an increasingly important role in advancing the frontiers of chemical and biomedical sciences.